Cas no 1013785-72-2 (N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide)

N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide is a heterocyclic compound featuring both oxadiazole and pyrazole moieties, which contribute to its potential as a versatile intermediate in medicinal chemistry and agrochemical research. The presence of the 4-fluorophenyl group enhances its binding affinity and metabolic stability, making it a candidate for the development of bioactive molecules. Its well-defined structure allows for precise modifications, enabling tailored applications in drug discovery. The compound's stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in high-value chemical synthesis. Researchers may explore its use in designing enzyme inhibitors or receptor modulators due to its distinct pharmacophoric features.

N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide structure

1013785-72-2 structure

Product Name:N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide

CAS No:1013785-72-2

MF:C₁₄H₁₂FN₅O₂

MW:301.275785446167

CID:5799254

Update Time:2025-05-25

N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dimethylpyrazole-3-carboxamide
- N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide
- Inchi： 1S/C14H12FN5O2/c1-8-7-11(20(2)19-8)12(21)16-14-18-17-13(22-14)9-3-5-10(15)6-4-9/h3-7H,1-2H3,(H,16,18,21)
- InChI Key： NPEMAYLQZDGFFF-UHFFFAOYSA-N
- SMILES： N1=C(C)C=C(C(NC2=NN=C(C3=CC=C(F)C=C3)O2)=O)N1C

N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2447-0160-2μmol	N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide	1013785-72-2	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2447-0160-5μmol	N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide	1013785-72-2	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2447-0160-10μmol	N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide	1013785-72-2	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2447-0160-20μmol	N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide	1013785-72-2	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2447-0160-1mg	N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide	1013785-72-2	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2447-0160-2mg	N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide	1013785-72-2	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2447-0160-3mg	N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide	1013785-72-2	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2447-0160-4mg	N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide	1013785-72-2	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2447-0160-5mg	N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide	1013785-72-2	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2447-0160-10mg	N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide	1013785-72-2	90%+	10mg	$79.0	2023-05-16

N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide Related Literature

1. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
2. Fe3O4/PEG-SO3H as a heterogeneous and magnetically-recyclable nanocatalyst for the oxidation of sulfides to sulfones or sulfoxides

Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
3. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
4. Distinct impact of glycation towards the aggregation and toxicity of murine and human amyloid-β†

Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
5. Emerging investigators

Polym. Chem., 2015,6, 5501-5502

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide

Recent Advances in the Study of N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS: 1013785-72-2)

The compound N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS: 1013785-72-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural features of the molecule, including the 1,3,4-oxadiazole and pyrazole moieties, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through systematic structural modifications. These findings suggest that N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide holds potential as a lead compound for further drug development.

Further research is needed to explore the full therapeutic potential of this compound, including its safety profile and potential synergies with existing treatments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.